Cas no 891100-05-3 (1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 891100-05-3
• MF: C₁₈H₁₈ClN₃O₃
• MW: 359.806823253632
• CID: 5512010
• Update Time: 2025-05-30

1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C18H18ClN3O3/c1-25-14-8-6-13(7-9-14)22-11-12(10-17(22)23)20-18(24)21-16-5-3-2-4-15(16)19/h2-9,12H,10-11H2,1H3,(H2,20,21,24)
• InChI Key： APIPQWSKRHZUDH-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Additional information on 1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Introduction to 1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 891100-05-3) and Its Emerging Applications in Chemical Biology

The compound 1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea, identified by its CAS number 891100-05-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic urea derivative has garnered attention due to its unique structural features and promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

At the core of its molecular structure lies a pyrrolidinone backbone, which is functionalized with chlorophenyl and methoxyphenyl groups, enhancing its potential for interactions with biological targets. The presence of an urea moiety further contributes to its versatility, enabling diverse pharmacophoric arrangements that can modulate biological pathways. Such structural motifs are increasingly recognized for their role in designing molecules with enhanced efficacy and selectivity.

Recent studies have highlighted the compound's potential in inhibiting key enzymes implicated in inflammatory and metabolic disorders. Its ability to interact with proteases and kinases has been a focal point of interest, particularly in the context of developing novel anti-inflammatory agents. The chlorophenyl substituent, in particular, has been shown to influence binding affinity and metabolic stability, traits that are critical for drug-like properties.

In the context of modern drug design, the incorporation of 1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea into virtual screening campaigns has yielded promising hits against various therapeutic targets. Computational modeling studies suggest that this compound can engage with binding pockets of interest with high precision, outperforming several structurally related analogs. This underscores its potential as a scaffold for further derivatization and optimization.

The urea functional group within the molecule plays a pivotal role in mediating hydrogen bonding interactions with biological targets. This feature has been exploited in designing molecules that exhibit potent activity against bacterial pathogens, where urea-based scaffolds have demonstrated efficacy comparable to established antibiotics. The 4-methoxyphenyl moiety further enhances these interactions by providing additional hydrophobic and electronic modulation, contributing to improved pharmacokinetic profiles.

Emerging research also suggests that 1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea may exhibit properties relevant to neurodegenerative diseases. Preliminary data indicate that it can modulate the activity of enzymes such as acetylcholinesterase, which is implicated in conditions like Alzheimer's disease. The compound's ability to cross the blood-brain barrier remains an area of active investigation but holds significant promise for future therapeutic applications.

The synthesis of this compound involves multi-step organic transformations, emphasizing the importance of robust synthetic methodologies for its large-scale production. Advances in catalytic processes have enabled more efficient routes to this target molecule, reducing both cost and environmental impact. Such improvements are crucial for facilitating further preclinical studies and eventual clinical translation.

From a regulatory perspective, the compound's profile aligns well with current guidelines for pharmaceutical development, ensuring compliance with safety and efficacy standards. Its chemical stability under various conditions has been thoroughly evaluated, providing confidence in its suitability for laboratory-scale investigations as well as potential industrial applications.

The integration of 1-(2-chlorophenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea into combinatorial chemistry libraries has opened new avenues for drug discovery pipelines. By systematically varying substituents around the core scaffold, researchers can explore a wide spectrum of biological activities without extensive synthetic effort. This approach leverages the inherent flexibility of heterocyclic systems while maintaining structural integrity essential for target engagement.

Future directions in research may include exploring derivatives of this compound that exhibit enhanced solubility or reduced toxicity profiles. Additionally, investigating its mechanism of action at a molecular level could provide insights into how it interacts with biological pathways, guiding rational design strategies for next-generation therapeutics.